H-1152 Glycyl Dihydrochloride

• CAS No.: 913844-45-8
• Product Name: H-1152 Glycyl Dihydrochloride
• Molecular Formula: C18H24N4O3S • 2HCl
• Molecular Weight: 376.5 g/mol
• IUPAC Name: 2-amino-1-[(3S)-3-methyl-4-(4-methylisoquinolin-5-yl)sulfonyl-1,4-diazepan-1-yl]ethanone
• Standard InChI: InChI=1S/C18H24N4O3S/c1-13-10-20-11-15-5-3-6-16(18(13)15)26(24,25)22-8-4-7-21(12-14(22)2)17(23)9-19/h3,5-6,10-11,14H,4,7-9,12,19H2,1-2H3/t14-/m0/s1
• Standard InChIKey: CMKMGFAUKPAOMG-AWEZNQCLSA-N
• Isomeric SMILES: C[C@H]1CN(CCCN1S(=O)(=O)C2=CC=CC3=C2C(=CN=C3)C)C(=O)CN
• SMILES: CC1CN(CCCN1S(=O)(=O)C2=CC=CC3=C2C(=CN=C3)C)C(=O)CN
• Canonical SMILES: CC1CN(CCCN1S(=O)(=O)C2=CC=CC3=C2C(=CN=C3)C)C(=O)CN
• Appearance: Assay:≥98%A solution in methanol
• Description: Two Rho-associated kinases (ROCK), ROCK-I and ROCK-II, act downstream of the G protein Rho to regulate cytoskeletal stability. The ROCKs play important roles in diverse cellular functions including cell adhesion and proliferation, smooth muscle contraction, and stem cell renewal. Glycyl-H-1152 is a selective and potent ROCK inhibitor (IC50 = 11.8 nM for ROCK-II). It is a glycylated isoquinoline compound derived from the therapeutically-important ROCK inhibitor HA-1077 (Fasudil) and exhibits better specificity. Thus, it poorly inhibits Ca
• Synonyms: 2-Amino-1-[(3S)-hexahydro-3-methyl-4-[(4-methyl-5-isoquinolinyl)sulfonyl]-1H-1,4-diazepin-1-yl]ethanone Hydrochloride; (2S)-4-(Aminoacetyl)hexahydro_x000B_-2-methyl-1-[(4-methyl-5-isoquinolinyl)sulfonyl]-1H-1,4-diazepine Dihydrochloride
• PubChem Compound: 11976582
• Last Modified: Nov 11 2021